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Compound of Interest

Compound Name: Cerberic acid B

Cat. No.: B8023214

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cerberic acid B, identified by the CAS number 1309362-77-3, is a naturally occurring
phenylpropionic acid derivative.[1][2] This compound has been isolated from the bark of
Cerbera manghas, a plant species belonging to the Apocynaceae family, which is known for its
diverse phytochemical constituents and traditional medicinal uses.[1][3][4] While research on
Cerbera manghas has revealed a range of biological activities, including anti-inflammatory,
antimicrobial, and cytotoxic effects, specific in-depth studies on Cerberic acid B are limited.[3]
[41[5][6][7][8] This guide provides a comprehensive summary of the currently available technical
information on Cerberic acid B.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of Cerberic acid B are summarized
below. This data is essential for its handling, formulation, and analysis in a research setting.
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Property Value Reference
CAS Number 1309362-77-3

Molecular Formula C10H100s5

Molecular Weight 210.18 g/mol

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl
Acetate, DMSO, Acetone.

Biological Activity and Therapeutic Potential

While specific quantitative data on the biological activity of Cerberic acid B is not extensively
documented in publicly available literature, the plant from which it is derived, Cerbera
manghas, has been the subject of various pharmacological studies. The extracts of Cerbera
manghas have demonstrated several promising biological activities, suggesting potential
therapeutic avenues for its constituent compounds, including Cerberic acid B.

Cytotoxic Activity of Related Compounds

A study on the phenylpropionic acid derivatives from the bark of Cerbera manghas reported the
isolation of both Cerberic acid A and Cerberic acid B.[1] While this study established the
structure of Cerberic acid B, it only provided quantitative data for the cytotoxic activity of
Cerberic acid A. The ICso values for Cerberic acid A against several human cancer cell lines

were reported as follows:

Cell Line ICso0 (ug/mL)
HepG2 (Hepatocellular carcinoma) 44.7
MCF-7 (Breast adenocarcinoma) 52.3
HelLa (Cervical cancer) 48.7

It is important to note that these values pertain to Cerberic acid A, and similar quantitative data
for Cerberic acid B is not available in the cited literature.
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Potential Anti-inflammatory and Antimicrobial Properties

Extracts from Cerbera manghas have been reported to possess anti-inflammatory and
antibacterial properties.[3][4][6][7] For instance, a methanol extract of Cerbera manghas has
been shown to exert anti-inflammatory effects by targeting the c-Jun N-terminal kinase (JNK) in
the AP-1 signaling pathway.[9] Furthermore, various extracts of the plant have shown activity
against both Gram-positive and Gram-negative bacteria.[3] However, the specific contribution
of Cerberic acid B to these observed activities has not been elucidated, and no Minimum
Inhibitory Concentration (MIC) or other quantitative antimicrobial data for the pure compound
has been published.

Signaling Pathways

Currently, there is no specific information available in the scientific literature detailing the
signaling pathways directly modulated by Cerberic acid B. The reference to the JNK and AP-1
pathways is associated with a crude methanol extract of Cerbera manghas and not the isolated
Cerberic acid B.[9]

Due to the lack of data on specific signaling pathways affected by Cerberic acid B, a
corresponding diagram cannot be generated at this time.

Experimental Protocols

Detailed experimental protocols for the isolation, purification, and biological evaluation of
Cerberic acid B are not extensively described in the available literature. The primary source
mentioning its isolation provides a general description of the spectroscopic methods used for
structure elucidation (IR, ESI-FT-ICR-MS, 1D and 2D NMR) but does not offer a step-by-step
protocol for its extraction and purification or for the bioassays performed on its sister
compound, Cerberic acid A.[1]

As a result of the limited information, a diagrammatic representation of an experimental
workflow for Cerberic acid B cannot be provided.

Future Research Directions

The existing data on Cerberic acid B is sparse, presenting a clear opportunity for further
research. Key areas for future investigation include:
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« |solation and Purification: Development and publication of a detailed, reproducible protocol
for the isolation and purification of Cerberic acid B in sufficient quantities for comprehensive
biological testing.

e Quantitative Biological Evaluation: Systematic screening of Cerberic acid B for its anti-
inflammatory, antimicrobial, and cytotoxic activities, including the determination of ICso and
MIC values against a range of relevant cell lines and microbial strains.

o Mechanism of Action Studies: Investigation into the specific molecular targets and signaling
pathways modulated by Cerberic acid B to understand its mechanism of action.

 In Vivo Studies: Following promising in vitro results, conducting animal studies to evaluate
the efficacy and safety of Cerberic acid B in relevant disease models.

Conclusion

Cerberic acid B is a natural product with a defined chemical structure that has been isolated
from Cerbera manghas. While the general biological activities of its source plant suggest
potential pharmacological relevance, there is a significant lack of specific data for Cerberic
acid B itself. This technical guide summarizes the current state of knowledge and highlights the
critical need for further research to unlock the potential of this compound for researchers,
scientists, and drug development professionals. The absence of quantitative biological data,
detailed experimental protocols, and information on its mechanism of action currently limits its
practical application in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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